Cas no 713-68-8 (3-Phenoxyphenol)

3-Phenoxyphenol structure
3-Phenoxyphenol structure
Product Name:3-Phenoxyphenol
CAS No:713-68-8
MF:C12H10O2
MW:186.206603527069
MDL:MFCD00003543
CID:83005
PubChem ID:24856184
Update Time:2025-04-18

3-Phenoxyphenol Chemical and Physical Properties

Names and Identifiers

    • m-phenoxyphenol
    • 3-Phenoxyphenol
    • 3-Hydroxydiphenyl ether
    • 3-hydroxyphenyl phenylether
    • 3-Phenoxy-phenol
    • EINECS 211-930-3
    • meta-phenoxyphenol
    • Phenol,3-phenoxy
    • Phenol,m-phenoxy
    • phenyl Resorcinol
    • Phenol, 3-phenoxy-
    • Phenol, m-phenoxy-
    • 8BD0Y8N9WU
    • HBUCPZGYBSEEHF-UHFFFAOYSA-N
    • NSC57079
    • WLN: QR COR
    • Oprea1_324672
    • HMS1607G20
    • STR07918
    • STL282769
    • BBL023624
    • V6P
    • GEO-02101
    • 3-Phenoxyphenol, 98%
    • MFCD00003543
    • SR-01000390198
    • 713-68-8
    • AMY28475
    • W-200495
    • BRN 1869624
    • CHEMBL2163966
    • EU-0000170
    • NSC-57079
    • 4-06-00-05667 (Beilstein Handbook Reference)
    • CHEBI:39263
    • AKOS001116770
    • CS-0044850
    • FT-0616316
    • NS00014389
    • D72710
    • NCGC00338521-01
    • DTXSID9061047
    • SCHEMBL450261
    • Q27119797
    • AB01330677-02
    • Z90123531
    • SR-01000390198-1
    • EN300-18763
    • A837164
    • UNII-8BD0Y8N9WU
    • NSC 57079
    • DTXCID0046981
    • DB-055518
    • MDL: MFCD00003543
    • Inchi: 1S/C12H10O2/c13-10-5-4-8-12(9-10)14-11-6-2-1-3-7-11/h1-9,13H
    • InChI Key: HBUCPZGYBSEEHF-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C=CC=C(C=1)O
    • BRN: 1869624

Computed Properties

  • Exact Mass: 186.06800
  • Monoisotopic Mass: 186.06808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3.6
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Color/Form: Yellow viscous liquid
  • Density: 1.159 g/mL at 25 °C(lit.)
  • Melting Point: 41-42 °C (lit.)
  • Boiling Point: 185 °C/12 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.601(lit.)
  • PSA: 29.46000
  • LogP: 3.18450
  • Solubility: Not determined.
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Phenoxyphenol Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:2810
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S26; S36; S45; S36/37
  • RTECS:SM7700000
  • Hazardous Material Identification: Xn Xi C
  • Risk Phrases:R22; R36/37/38; R34
  • TSCA:Yes
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Phenoxyphenol Customs Data

  • HS CODE:29094990
  • Customs Data:

    China Customs Code:

    2909500000

    Overview:

    2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3-Phenoxyphenol Pricemore >>

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